Cas no 5324-06-1 (1,3-bis(2-hydroxyethylsulfanyl)propan-2-ol)

• Product name: 1,3-bis(2-hydroxyethylsulfanyl)propan-2-ol
• CAS No: 5324-06-1
• MF: C₇H₁₆O₃S₂
• MW: 212.330140113831
• CID: 1581473
• PubChem ID: 220301

1,3-bis(2-hydroxyethylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2-hydroxyethylsulfanyl)propan-2-ol
• 1,3-bis[(2-hydroxyethyl)sulfanyl]propan-2-ol
• NSC2850
• AC1Q7E5T
• AC1L58L9
• CTK4J7300
• KST-1A9505
• NSC-2850
• AR-1B6713
• 1,3-bis[(2-hydroxyethyl)sulfanyl]propan-2-ol; NSC2850; AC1Q7E5T; AC1L58L9; CTK4J7300; KST-1A9505; NSC-2850; AR-1B6713;
• SCHEMBL927428
• 1,3-BIS[(2-HYDROXYETHYL)THIO]-2-PROPANOL
• DTXSID70277560
• NSC 2850
• 1,3-bis(2-hydroxyethylthio)-2-propanol
• EC 700-829-4
• 1,3-Bis((2-hydroxyethyl)sulfanyl)propan-2-ol
• 2-Propanol, 1,3-bis[(2-hydroxyethyl)thio]-
• NS00005597
• V2558VB9MG
• 5324-06-1

• Inchi： InChI=1S/C7H16O3S2/c8-1-3-11-5-7(10)6-12-4-2-9/h7-10H,1-6H2
• InChI Key： PCRNGXWCZSMLIZ-UHFFFAOYSA-N
• SMILES： C(CSCC(CSCCO)O)O

Computed Properties

• Exact Mass: 212.05418
• Monoisotopic Mass: 212.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 441.6°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.581
• PSA: 60.69
• LogP: -0.20170